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Compound of Interest

7-0x0-7-(3-
Compound Name:
phenoxyphenyl)heptanoic Acid

cat. No.: B1365155

CAS Number: 871127-76-3
For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide serves to consolidate the available scientific and technical information
regarding the chemical compound 7-oxo0-7-(3-phenoxyphenyl)heptanoic acid. Despite a
comprehensive search of scientific literature, patent databases, and chemical repositories, it is
evident that this compound is primarily documented as a chemical intermediate or building
block for organic synthesis. There is a notable absence of published research detailing its
biological activity, mechanism of action, or specific applications in drug development.
Consequently, this guide will focus on the available chemical and structural information.

Chemical and Physical Properties

A summary of the fundamental properties of 7-oxo0-7-(3-phenoxyphenyl)heptanoic acid is
presented below. This information is aggregated from various chemical supplier databases.
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Property Value Source
CAS Number 871127-76-3 Multiple Chemical Suppliers
Molecular Formula C19H2004 [11[2][3]
Molecular Weight 312.36 g/mol [1112][3]

_ C1=CC=C(C=C1)0C2=CC=C
Canonical SMILES [1]
C(=C2)C(=0)Cccccece(=0)0

Physical Description Solid (predicted) General chemical knowledge

Predicted to be soluble in
Solubility organic solvents such as General chemical knowledge
DMSO and methanol.

Synthesis and Reactivity

Detailed experimental protocols for the synthesis of 7-oxo-7-(3-phenoxyphenyl)heptanoic
acid are not readily available in published literature. However, based on its chemical structure,
a logical synthetic approach would involve the Friedel-Crafts acylation of 3-phenoxytoluene
with a derivative of heptanedioic acid. The presence of both a ketone and a carboxylic acid
functional group makes it a versatile building block for further chemical modifications.

The logical relationship for a potential synthetic pathway is illustrated below.
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3-Phenoxvioluene Heptanedioic acid derivative
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(7-oxo-7-(3-phenoxyphenyl)heptanoic acid)

Click to download full resolution via product page

A potential synthetic route to the target compound.

Biological Activity and Mechanism of Action

As of the latest available information, there are no published studies that describe the biological
activity or mechanism of action of 7-oxo-7-(3-phenoxyphenyl)heptanoic acid. It is not listed
in major pharmacological databases as a compound with known therapeutic effects. Its primary

utility appears to be in the synthesis of more complex molecules that may have biological
relevance.

Experimental Protocols
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Consistent with the lack of data on its biological activity, no experimental protocols for assays
or in-vitro/in-vivo studies involving 7-oxo-7-(3-phenoxyphenyl)heptanoic acid have been
found in the public domain.

Conclusion

7-ox0-7-(3-phenoxyphenyl)heptanoic acid (CAS 871127-76-3) is a chemical compound with
a well-defined structure, primarily available as a research chemical or building block for organic
synthesis. The current body of scientific knowledge lacks any information on its biological
properties, potential therapeutic applications, or detailed experimental procedures.
Researchers interested in this molecule are encouraged to perform initial screening assays to
determine any potential biological effects. This guide will be updated as new information
becomes publicly available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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